Clofarabine triphosphate
Clofarabine triphosphate
Brand Name:
Vulcanchem
CAS No.:
134646-41-6
VCID:
VC21102373
InChI:
InChI=1S/C10H14ClFN5O12P3/c11-10-15-7(13)5-8(16-10)17(2-14-5)9-4(12)6(18)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-4,6,9,18H,1H2,(H,22,23)(H,24,25)(H2,13,15,16)(H2,19,20,21)/t3-,4+,6-,9-/m1/s1
SMILES:
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N
Molecular Formula:
C10H14ClFN5O12P3
Molecular Weight:
543.62 g/mol
Clofarabine triphosphate
CAS No.: 134646-41-6
Cat. No.: VC21102373
Molecular Formula: C10H14ClFN5O12P3
Molecular Weight: 543.62 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134646-41-6 |
|---|---|
| Molecular Formula | C10H14ClFN5O12P3 |
| Molecular Weight | 543.62 g/mol |
| IUPAC Name | [[(2R,3R,4S,5R)-5-(6-amino-2-chloropurin-9-yl)-4-fluoro-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H14ClFN5O12P3/c11-10-15-7(13)5-8(16-10)17(2-14-5)9-4(12)6(18)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-4,6,9,18H,1H2,(H,22,23)(H,24,25)(H2,13,15,16)(H2,19,20,21)/t3-,4+,6-,9-/m1/s1 |
| Standard InChI Key | ILZCVFJUTWHERD-AYQXTPAHSA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N |
| SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)F)Cl)N |
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